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Compound of Interest

Compound Name: 4-Oxocyclohexanecarboxylic acid

Cat. No.: B032470 Get Quote

Essential Safety Guide: Handling 4-
Oxocyclohexanecarboxylic Acid
This guide provides critical safety and logistical information for the handling and disposal of 4-
Oxocyclohexanecarboxylic acid (CAS No. 874-61-3). Adherence to these procedures is

essential to ensure the safety of researchers, scientists, and drug development professionals.

The information is based on established safety data sheets and laboratory best practices.

Hazard Identification and Classification
4-Oxocyclohexanecarboxylic acid is a hazardous substance that requires careful handling.

Its primary dangers include severe eye damage and harm if swallowed.[1][2] The following

table summarizes its classification according to the Globally Harmonized System (GHS).[2][3]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[1][2][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[3][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the most critical step in mitigating exposure risks. All

personnel must wear the following equipment when handling 4-Oxocyclohexanecarboxylic
acid.[1][2]
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Exposure Route Required PPE Specifications & Rationale

Ocular (Eyes & Face)
Chemical Safety Goggles &

Face Shield

Wear ANSI Z87.1-compliant

chemical splash goggles to

protect against dust particles

and splashes.[4][5] A full-face

shield should be worn over

goggles during procedures

with a high risk of splashing.[5]

Dermal (Skin)
Chemical-Resistant Gloves &

Lab Coat

Use nitrile or neoprene gloves.

[6] If contact occurs, change

gloves immediately. A fully

buttoned, long-sleeved lab

coat is mandatory to protect

the skin.[1][5] Ensure full

coverage with long pants and

closed-toe shoes.[5]

Respiratory NIOSH-Approved Respirator

All handling of the solid form

that may generate dust must

be conducted in a certified

chemical fume hood to

minimize inhalation risk.[4][5] If

engineering controls are

insufficient or dust is

generated, use a NIOSH-

approved particulate respirator

(e.g., N95).[4][7]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling ensures that safety protocols are followed consistently.

Engineering Controls & Preparation
Ventilation: Always handle 4-Oxocyclohexanecarboxylic acid inside a certified chemical

fume hood to minimize inhalation exposure.[1][8]
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Work Surface: Before beginning, ensure the work area is clean and uncluttered. Cover the

work surface in the fume hood with disposable, absorbent liners.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and fully functional.

Handling the Compound (Weighing and Solution
Preparation)

Don PPE: Put on all required PPE as detailed in the table above before entering the lab area

where the chemical is stored or used.

Retrieve Chemical: Transport the chemical in a sealed, properly labeled, and shatter-

resistant secondary container.

Perform Manipulations: Place the container and all necessary equipment (spatulas, weigh

paper, beakers) inside the fume hood.

Minimize Dust: When handling the solid, open the container carefully to avoid generating

airborne dust.[1] Use a spatula to gently transfer the desired amount.

Seal Container: Securely close the primary container immediately after dispensing.

Prepare Solution: To dissolve, add the solvent to the vessel containing the solid. Do not add

the solid to a large volume of solvent, as this can increase the risk of splashing.

Mixing: Cap the vessel and use a vortex or sonicator for mixing.

Post-Handling and Cleanup
Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent (e.g., 70% ethanol), followed by soap and water.

Dispose of Liners: Carefully fold and dispose of the absorbent liners in the designated solid

hazardous waste container.

Hand Washing: After removing gloves, wash hands thoroughly with soap and water.[1][8]
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Emergency Procedures: First Aid
In case of accidental exposure, immediate action is critical.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][4]

Remove contact lenses if present and easy to

do so.[2] Seek immediate medical attention.[2]

Skin Contact

Take off contaminated clothing immediately.[2]

Wash off with soap and plenty of running water.

[2][4] Seek medical attention if irritation occurs

or persists.[1]

Ingestion

Rinse mouth with water.[2] Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.[2] Call a Poison Control

Center or doctor immediately.[2]

Inhalation

Move the person into fresh air.[2][4] If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration.[2] Seek medical attention if

you feel unwell.[4]

Disposal Plan
Improper disposal can lead to environmental contamination and regulatory violations.

Waste Collection: All waste materials, including contaminated gloves, weigh paper, and

excess reagent, must be collected in a designated hazardous waste container. The container

must be made of a compatible material, kept closed, and clearly labeled as "Hazardous

Waste" with the full chemical name.[1]

Labeling: Ensure the waste container label includes the chemical name ("4-
Oxocyclohexanecarboxylic acid") and the associated hazards (e.g., "Toxic," "Eye

Damage").
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Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Final Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EH&S) office.[2] Do not dispose of this chemical down the drain or in

regular trash.[9]
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Safe Handling Workflow for 4-Oxocyclohexanecarboxylic Acid
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Caption: Logical workflow for the safe handling of 4-Oxocyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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